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Compound of Interest

Compound Name: 2-Fluoro-5-(trifluoromethyl)phenol

Cat. No.: B114161 Get Quote

Essential Safety and Handling Guide for 2-Fluoro-5-
(trifluoromethyl)phenol
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Fluoro-5-
(trifluoromethyl)phenol (CAS No: 141483-15-0). The following procedures are designed to

ensure the safe management of this chemical in a laboratory setting.

Hazard Identification and Classification
2-Fluoro-5-(trifluoromethyl)phenol is a hazardous substance, classified as a flammable liquid

and vapor. It is harmful if swallowed, in contact with skin, or if inhaled.[1] It causes skin

irritation, serious eye damage, and may cause respiratory irritation.[1][2][3]

GHS Hazard Statements: H226, H302, H312, H315, H318, H319, H332, H335[1][3]

Signal Word: Danger[3]

Physical and Chemical Properties
A summary of the key quantitative data for 2-Fluoro-5-(trifluoromethyl)phenol is provided

below.
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Property Value

Molecular Formula C₇H₄F₄O

Molecular Weight 180.10 g/mol

Appearance Colorless to red to green clear liquid[4]

Boiling Point 146 °C

Density 1.436 g/mL at 25 °C

Flash Point 57 °C (134.6 °F) - closed cup

Refractive Index n20/D 1.439

Operational Plan: Safe Handling Protocol
A systematic approach is essential to minimize risk when handling 2-Fluoro-5-
(trifluoromethyl)phenol. All work with this compound must be conducted in a certified

chemical fume hood.[2][5]

Personal Protective Equipment (PPE) Requirements
A comprehensive suite of personal protective equipment is mandatory.
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Protection Type Required PPE
Specifications and Best
Practices

Eye and Face
Chemical Splash Goggles and

Face Shield

Goggles should be worn at all

times. A face shield must be

worn over the goggles when

there is a splash risk.[2][5]

Hand Protection
Double Nitrile Gloves or Butyl

Rubber/Neoprene Gloves

For incidental contact, two

pairs of nitrile gloves are

recommended. For direct

handling or splash risk, more

robust butyl rubber or

neoprene gloves should be

used.[2][5] Gloves must be

inspected before use and

changed immediately if

contaminated.[5]

Body Protection
Flame-Retardant Lab Coat and

Chemical-Resistant Apron

A fully buttoned, flame-

retardant lab coat is required.

[5] A chemical-resistant apron

should be worn over the lab

coat for procedures with a

higher splash risk.[5]

Respiratory Certified Chemical Fume Hood

All handling of this chemical

must occur within a properly

functioning chemical fume

hood to minimize inhalation

exposure.[2][5] If a fume hood

is not feasible, a NIOSH-

approved respirator with an

organic vapor cartridge is

required.[2][6]

Foot Protection Closed-Toed Shoes
Street shoes are not permitted

in the laboratory.[5]
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Experimental Protocol: Step-by-Step Handling
Procedure

Preparation:

Designate a specific area within a certified chemical fume hood for the procedure.

Ensure an emergency eyewash station and safety shower are readily accessible.[2]

Assemble and inspect all required PPE as detailed in the table above.

Bring all necessary chemicals and laboratory equipment into the fume hood.[5]

Handling:

Don all required PPE before opening the chemical container.[5]

Avoid direct contact with the chemical. Use appropriate laboratory equipment for all

transfers.[5]

Keep the container tightly closed when not in use.[1]

Post-Handling:

Decontaminate all equipment and the work surface with soap and water.[7]

Remove PPE carefully, avoiding cross-contamination.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[8][9]

Emergency Procedures
Immediate and appropriate action is vital in the event of an exposure.
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Exposure Type Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing.[2][5] Some

sources recommend wiping the area with

polyethylene glycol (PEG-300 or PEG-400) after

initial water flushing for phenol exposure.[2]

Seek immediate medical attention.[2][5]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open.[2][5] Seek immediate medical attention.[2]

[5]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, begin artificial respiration.[2][5] Seek

immediate medical attention.[2][5]

Ingestion

Do NOT induce vomiting.[2][5] Rinse the mouth

with water.[2] Seek immediate medical attention.

[2][5]

Spill

For small spills, contain the spill with an inert

absorbent material (e.g., vermiculite, sand).[2]

Collect the absorbed material into a sealed,

labeled container for hazardous waste disposal.

[2] For large spills, evacuate the area and

contact your institution's emergency response

team.[2][7]

Disposal Plan
Dispose of 2-Fluoro-5-(trifluoromethyl)phenol and any contaminated materials as hazardous

waste in accordance with all local, state, and federal regulations.[2]

Waste Segregation:
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Solid Waste: Collect any solid waste contaminated with the chemical in a clearly labeled,

sealed container. The label should read "Halogenated Organic Waste - Solid."[10]

Liquid Waste: Collect liquid waste in a shatter-proof, compatible container.[10] The

container must be labeled "Halogenated Organic Waste - Liquid."[10]

Do not mix with non-halogenated waste.[10]

Labeling and Storage:

All waste containers must be clearly labeled with the chemical name "2-Fluoro-5-
(trifluoromethyl)phenol" and the words "Hazardous Waste."[10]

Keep waste containers tightly closed except when adding waste.[10]

Store waste in a designated, well-ventilated area away from heat, ignition sources, and

incompatible materials.[2][10]

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal company.[10]

Workflow for Safe Handling of 2-Fluoro-5-
(trifluoromethyl)phenol
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1. Preparation Phase

2. Handling Phase
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Caption: Workflow for the safe handling of 2-Fluoro-5-(trifluoromethyl)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b114161?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

